2,4-Bis(4-methoxyphenyl)-4-oxobutanenitrile
Overview
Description
2,4-Bis(4-methoxyphenyl)-4-oxobutanenitrile, also known as BMPOBN, is a chemical compound with a wide range of applications in scientific research. It is a colorless solid that is soluble in organic solvents, such as ethanol and acetone, and has a melting point of approximately 67°C. BMPOBN has been used in a variety of research applications, including synthesis of organic compounds, drug discovery, and biochemical and physiological studies. The compound is also used in laboratory experiments due to its high reactivity. In
Scientific Research Applications
Catalysis and Reaction Mechanisms
Bis(4-methoxyphenyl)methanol, a compound related to 2,4-Bis(4-methoxyphenyl)-4-oxobutanenitrile, has been investigated for its reactivity in Lewis-Acid-Catalyzed reactions. It can transform into various compounds, including polysubstituted cyclopentenes, under mild conditions, showing moderate to good yields. This process illustrates the compound's potential in catalyzing organic transformations (Yao, Shi, & Shi, 2009).
Oxidizing Agent
Bis(p-methoxyphenyl) telluroxide, another related compound, has been identified as a mild and highly selective oxidizing agent. It is particularly effective for converting thiocarbonyl groups to their oxo analogues and thiols into disulphides, displaying selectivity in its reactivity (Barton, Ley, & Meerholz, 1979).
Photoreaction Studies
2,2-Bis(p-methoxyphenyl)-4-isopropylidenecyclobutanone, a derivative of the parent compound, undergoes interesting photoreaction behavior. On irradiation with p-chloranil, it exhibits a novel rearrangement, highlighting its potential use in photochemical studies and applications (Ikeda et al., 2004).
Synthetic Applications in Organic Chemistry
Lawesson's reagent, 2,4-bis(p-methoxyphenyl)-1,3-dithiaphosphetane-2,4-disulfide, is used extensively in organic synthesis. Its applications range from thionations of carbonyl-containing compounds to unexpected reactions in cyclizations and rearrangements, and the synthesis of heterocyclic compounds (Jesberger, Davis, & Barner, 2003).
Corrosion Inhibition
Derivatives of this compound, such as 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole, have been studied for their ability to inhibit corrosion in metals. These compounds show high inhibition efficiency in acidic environments, which is significant for industrial applications (Bentiss et al., 2009).
Properties
IUPAC Name |
2,4-bis(4-methoxyphenyl)-4-oxobutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3/c1-21-16-7-3-13(4-8-16)15(12-19)11-18(20)14-5-9-17(22-2)10-6-14/h3-10,15H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SOTWSEPIXMUMOY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)OC)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80312097 |
Source
|
| Record name | 2,4-bis(4-methoxyphenyl)-4-oxobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80312097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
295.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
23073-04-3 |
Source
|
| Record name | NSC249795 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=249795 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,4-bis(4-methoxyphenyl)-4-oxobutanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80312097 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
